Cas no 439095-39-3 (N-(4-ethynylphenyl)-4-methylbenzamide)

• Product Name: N-(4-ethynylphenyl)-4-methylbenzamide
• CAS No: 439095-39-3
• MDL: MFCD03012854
• CID: 4651455
• Update Time: 2025-06-07

N-(4-ethynylphenyl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ETHYNYLPHENYL)-4-METHYLBENZENECARBOXAMIDE
• N-(4-ethynylphenyl)-4-methylbenzamide

• MDL： MFCD03012854

Additional information on N-(4-ethynylphenyl)-4-methylbenzamide

Exploring N-(4-ethynylphenyl)-4-methylbenzamide (CAS 439095-39-3): A Versatile Compound in Modern Research

In the realm of organic chemistry and pharmaceutical research, N-(4-ethynylphenyl)-4-methylbenzamide (CAS 439095-39-3) has emerged as a compound of significant interest. This molecule, characterized by its unique ethynylphenyl and methylbenzamide functional groups, offers a wide range of applications in medicinal chemistry, material science, and synthetic biology. Researchers are increasingly drawn to its structural versatility, which enables its use as a building block for more complex molecules.

The compound’s CAS number 439095-39-3 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its 4-ethynylphenyl moiety is particularly noteworthy, as it provides a reactive site for further modifications, such as click chemistry reactions. This feature aligns with the growing demand for modular synthesis techniques in drug discovery and nanotechnology. Meanwhile, the 4-methylbenzamide group contributes to the compound’s stability and solubility, making it suitable for various experimental conditions.

Recent trends in scientific literature highlight the role of N-(4-ethynylphenyl)-4-methylbenzamide in the development of targeted therapies. For instance, its structural analogs have been investigated for their potential in inhibiting specific enzymatic pathways, a hot topic in oncology and neurodegenerative disease research. The compound’s ability to serve as a pharmacophore—a core structure for drug design—has sparked interest among biotech startups and academic labs alike.

From an industrial perspective, CAS 439095-39-3 is also gaining traction in the field of advanced materials. Its incorporation into polymers and coatings has been explored to enhance mechanical properties and thermal resistance. This aligns with the global push toward sustainable materials, as researchers seek eco-friendly alternatives with superior performance. The compound’s ethynyl group further allows for cross-linking reactions, enabling the creation of robust networks in polymer chemistry.

In the context of AI-driven drug discovery, N-(4-ethynylphenyl)-4-methylbenzamide has been featured in computational studies predicting its binding affinity to various biological targets. Machine learning models have identified it as a candidate for further experimental validation, reflecting the synergy between traditional chemistry and cutting-edge technology. This intersection is a frequent search topic among professionals seeking to optimize high-throughput screening processes.

Another area of interest is the compound’s potential role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development. Its methylbenzamide segment could serve as a linker or binding moiety, facilitating the degradation of disease-causing proteins. This application has been widely discussed in forums and conferences, underscoring its relevance to modern therapeutics.

For synthetic chemists, the practical synthesis of N-(4-ethynylphenyl)-4-methylbenzamide involves straightforward protocols, often starting from commercially available precursors. Detailed procedures are available in open-access journals, catering to the DIY culture prevalent in smaller research labs. The compound’s ethynyl functionality also makes it a valuable intermediate in Sonogashira coupling reactions, a staple in carbon-carbon bond formation.

Environmental and safety considerations are paramount when handling CAS 439095-39-3. While it is not classified as hazardous, standard laboratory precautions—such as proper ventilation and personal protective equipment—are recommended. This aligns with the broader scientific community’s emphasis on green chemistry principles, a frequently searched topic among environmentally conscious researchers.

In summary, N-(4-ethynylphenyl)-4-methylbenzamide (CAS 439095-39-3) represents a multifaceted tool for innovation across disciplines. Its applications span from drug design to advanced materials, reflecting the compound’s adaptability to emerging scientific challenges. As research continues to evolve, this molecule is poised to remain a key player in the quest for novel solutions to global health and technological problems.